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Compound of Interest

Compound Name: 3-(Cyclohexyloxy)propan-1-amine

Cat. No.: B092173 Get Quote

This technical guide provides a comprehensive overview of 3-(Cyclohexyloxy)propan-1-
amine, a chemical compound with applications in organic synthesis. The document is intended

for researchers, scientists, and professionals in drug development, offering detailed information

on its chemical properties, experimental protocols, and safety considerations.

Chemical Properties and Data
3-(Cyclohexyloxy)propan-1-amine is a primary amine containing a cyclohexyloxy group. Its

key physicochemical properties are summarized in the table below for easy reference and

comparison.

Property Value

Molecular Formula C9H19NO[1][2][3]

Molecular Weight 157.25 g/mol [1][2][3]

CAS Number 16728-63-5[1][2][3]

Boiling Point 72-74 °C at 4.5 Torr[1]

Density 0.9281 g/cm³[1]

pKa 9.70 ± 0.10 (Predicted)[1]

Flash Point 110.3 °C[4]

Vapor Pressure 0.0218 mmHg at 25 °C[4]
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Below is a 2D representation of the chemical structure of 3-(Cyclohexyloxy)propan-1-amine.

Figure 1: Chemical structure of 3-(Cyclohexyloxy)propan-1-amine.

Experimental Protocols
While specific, detailed experimental protocols for novel reactions involving 3-
(Cyclohexyloxy)propan-1-amine are proprietary or application-dependent, this section

outlines a general synthesis approach and crucial safety and handling procedures based on

available data.

Synthesis
A common synthetic route to produce similar cycloalkyl propanolamines involves a two-step

process.[5] First, an epoxide is formed by reacting a corresponding alcohol (in this case,

cyclohexanol) with epichlorohydrin in the presence of a base and a phase-transfer catalyst.[5]

The resulting epoxide is then reacted with a primary amine to yield the final propanolamine

derivative.[5]

The following diagram illustrates a generalized workflow for the synthesis and purification of a

cycloalkoxy propanamine.
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Figure 2: Generalized workflow for synthesis and purification.
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Safety and Handling
3-(Cyclohexyloxy)propan-1-amine is classified as a hazardous substance. It is harmful if

swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles with side-shields, and a full-face respirator if exposure limits

are exceeded.[4]

Handling: Handle in a well-ventilated area. Avoid the formation of dust and aerosols. Use

non-sparking tools and prevent fire caused by electrostatic discharge.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials and foodstuff containers.[4]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.[4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[4]

Eye Contact: Rinse with pure water for at least 15 minutes.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4] In all cases of exposure,

seek immediate medical attention.[4]

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information specifically detailing the biological

activity or associated signaling pathways of 3-(Cyclohexyloxy)propan-1-amine. However,

related chemical structures, such as 3-[3-(phenalkylamino)cyclohexyl]phenols, have been

investigated as potential μ-opioid receptor (MOR) antagonists.[6] These studies involve

evaluating the compounds' ability to inhibit DAMGO-induced GTPγS stimulation in vitro to

determine their antagonist activity.[6]

The logical workflow for investigating the potential biological activity of a novel compound like

3-(Cyclohexyloxy)propan-1-amine would typically follow the steps outlined below.
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Figure 3: Logical workflow for biological activity investigation.
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Further research is required to elucidate the specific biological functions and mechanisms of

action of 3-(Cyclohexyloxy)propan-1-amine. The methodologies used for similar compounds

can serve as a valuable starting point for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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